Cas no 1270341-72-4 (4-(1-amino-2-hydroxyethyl)-3-fluorophenol)

• Product Name: 4-(1-amino-2-hydroxyethyl)-3-fluorophenol
• CAS No: 1270341-72-4
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 5869064
• PubChem ID: 55282976
• Update Time: 2025-06-23

4-(1-amino-2-hydroxyethyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-hydroxyethyl)-3-fluorophenol
• 1270341-72-4
• AKOS006344845
• EN300-1847138

• Inchi： 1S/C8H10FNO2/c9-7-3-5(12)1-2-6(7)8(10)4-11/h1-3,8,11-12H,4,10H2
• InChI Key： JESOWCNYQRTTQC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CO)N)O

Computed Properties

• Exact Mass: 171.06955672g/mol
• Monoisotopic Mass: 171.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1-amino-2-hydroxyethyl)-3-fluorophenol

Introduction to 4-(1-amino-2-hydroxyethyl)-3-fluorophenol (CAS No. 1270341-72-4)

4-(1-amino-2-hydroxyethyl)-3-fluorophenol, identified by its Chemical Abstracts Service (CAS) number 1270341-72-4, is a fluorinated aromatic compound with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of 4-(1-amino-2-hydroxyethyl)-3-fluorophenol features a phenolic ring substituted with a fluorine atom at the 3-position and an N-substituted amine group linked to a 2-hydroxyethyl chain. This configuration imparts distinct reactivity and solubility characteristics, which are highly valuable in medicinal chemistry. The presence of both hydroxyl and amino functional groups allows for diverse chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing attention on fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom at the 3-position of the phenol ring in 4-(1-amino-2-hydroxyethyl)-3-fluorophenol contributes to these advantages by influencing electronic distribution and steric interactions within biological targets. This has led to its exploration as a key structural motif in the development of novel therapeutic agents.

One of the most compelling aspects of 4-(1-amino-2-hydroxyethyl)-3-fluorophenol is its versatility in serving as a precursor for more sophisticated molecules. Researchers have leveraged its dual functionality—hydroxyl and amino groups—to develop intermediates for kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, recent studies have demonstrated its utility in constructing scaffolds that mimic natural products with potent biological activities. The ability to derivatize this compound into more complex structures underscores its importance as a building block in synthetic chemistry.

The synthesis of 4-(1-amino-2-hydroxyethyl)-3-fluorophenol typically involves multi-step organic transformations, including nucleophilic substitution reactions at the fluorine-bearing position followed by functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These techniques are critical for producing enantiomerically pure forms or specific regioisomers, which are often required for optimal pharmacological efficacy.

From a biochemical perspective, the compound’s interaction with biological targets is governed by its ability to form hydrogen bonds and participate in hydrophobic interactions due to its polar functional groups. The fluorine atom further modulates these interactions by introducing slight electron-withdrawing effects, which can fine-tune binding affinities. This balance between polar and non-polar characteristics makes 4-(1-amino-2-hydroxyethyl)-3-fluorophenol an attractive candidate for drug discovery efforts aimed at modulating enzyme activity or receptor binding.

In clinical research, derivatives of 4-(1-amino-2-hydroxyethyl)-3-fluorophenol have shown promise in preclinical models as potential treatments for various diseases. For example, modifications of this scaffold have yielded compounds with inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in cancer cell proliferation. Additionally, its structural features have been adapted to develop novel antiviral agents targeting viral proteases or polymerases. These findings highlight the compound’s broad applicability across multiple therapeutic areas.

The role of computational chemistry in studying 4-(1-amino-2-hydroxyethyl)-3-fluorophenol cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might behave within biological systems before conducting expensive experimental trials. By simulating interactions with proteins or nucleic acids, scientists can identify key pharmacophores and optimize lead structures accordingly. Such computational approaches are increasingly integral to modern drug development pipelines.

The environmental impact of synthesizing and utilizing 4-(1-amino-2-hydroxyethyl)-3-fluorophenol is also a consideration in contemporary research. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions or catalytic processes that employ recyclable materials are being explored as alternatives to traditional methods. These innovations align with broader sustainability goals within the pharmaceutical industry.

Future directions for research on 4-(1-amino-2-hydroxyethyl)-3-fluorophenol may include exploring its role in emerging therapeutic modalities such as targeted protein degradation or immunotherapy. The compound’s structural flexibility allows it to be incorporated into molecular glues that disrupt protein-protein interactions or into immunomodulatory agents designed to enhance immune responses against pathogens or tumors. Such applications would expand upon its current utility as a simple yet versatile intermediate.

In summary,4-(1-amino-2-hydroxyethyl)-3-fluorophenol (CAS No. 1270341-72-4) represents a significant asset in pharmaceutical chemistry due to its unique structural features and broad synthetic accessibility. Its incorporation into drug candidates has yielded promising results across various therapeutic domains, while ongoing research continues to uncover new possibilities for its application. As our understanding of molecular interactions advances, this compound is poised to play an even greater role in shaping next-generation therapeutics.